Cas no 1797756-34-3 (1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione)

• Product Name: 1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione
• CAS No: 1797756-34-3
• MF: C₂₁H₂₃ClN₂O₃
• MW: 386.871924638748
• CID: 5373655
• Update Time: 2025-06-09

1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-4-[4-[(6-methyl-2-pyridinyl)oxy]-1-piperidinyl]-1,4-butanedione
• 1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione

• Inchi： 1S/C21H23ClN2O3/c1-15-3-2-4-20(23-15)27-18-11-13-24(14-12-18)21(26)10-9-19(25)16-5-7-17(22)8-6-16/h2-8,18H,9-14H2,1H3
• InChI Key： YBZGRAGJMSUBLM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(=O)CCC(N1CCC(OC2=NC(C)=CC=C2)CC1)=O

Experimental Properties

• Density: 1.239±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.7±50.0 °C(Predicted)
• pka: 4.49±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione

Introduction to 1-(4-Chlorophenyl)-4-{4-[(6-Methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione (CAS No. 1797756-34-3)

1-(4-Chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione (CAS No. 1797756-34-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic uses of this compound.

The chemical structure of 1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione is characterized by a complex arrangement of functional groups. The core structure consists of a butane dione backbone, which is substituted with a 4-chlorophenyl group and a piperidine ring. The piperidine ring is further functionalized with an oxy group linked to a 6-methylpyridine moiety. This intricate structure imparts specific pharmacological properties to the compound, making it an interesting target for drug development.

The synthesis of 1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione involves multiple steps and requires precise control over reaction conditions. One common synthetic route involves the coupling of a 6-methylpyridine derivative with a piperidine intermediate, followed by the introduction of the butane dione and 4-chlorophenyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, which are crucial for large-scale production and clinical trials.

In terms of biological activity, 1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have indicated that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

Furthermore, 1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}butane-1,4-dione has been evaluated for its anti-inflammatory properties. In vitro and in vivo experiments have shown that it can reduce the production of pro-inflammatory cytokines and chemokines, making it a potential candidate for treating conditions such as rheumatoid arthritis and other autoimmune disorders. These findings have sparked interest among researchers and pharmaceutical companies alike.

The pharmacokinetic profile of 1-(4-chlorophenyl)-4-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-y l}butane - 1 , 4 - dione is another critical aspect that has been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be considered for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-chlorophenyl)-4-{4-[ (6 -methylpyridin - 2 - yl ) oxy ] piperidin - 1 - yl } butane - 1 , 4 - dione. Early phase I trials have shown promising results in terms of safety and tolerability. These trials are designed to assess the maximum tolerated dose (MTD) and to identify any potential side effects or adverse reactions. Subsequent phase II trials will focus on evaluating the compound's efficacy in specific disease indications.

In addition to its therapeutic potential, 1-(4-chlorophenyl)-4-{4-[ (6 -methylpyridin - 2 - yl ) oxy ] piperidin - 1 - yl } butane - 1 , 4 - dione has also been explored for its use as a research tool in academic settings. Its unique chemical structure makes it an ideal candidate for studying enzyme inhibition mechanisms and receptor-ligand interactions. Researchers have used this compound to gain insights into the molecular basis of various diseases and to develop new therapeutic strategies.

The future outlook for 1-(4-chlorophenyl)-4-{4-[ (6 -methylpyridin - 2 - yl ) oxy ] piperidin - 1 - yl } butane - 1 , 4 - dione is promising. Ongoing research aims to optimize its chemical structure further to enhance its pharmacological properties and reduce any potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, 1-(4-chlorophenyl)-4-{4-[ (6 -methylpyridin - 2 - yl ) oxy ] piperidin - 1 - yl } butane - 1 , 4 - dione (CAS No. 1797756-34-3) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in drug discovery and development.